Cas no 2171760-35-1 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2171760-35-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5761873
• PubChem ID: 165559952
• Update Time: 2025-05-26

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1506485
• 2-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2171760-35-1
• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

• Inchi： 1S/C27H30N2O5/c30-25(29-24(26(31)32)16-13-14-16)21-11-5-6-12-23(21)28-27(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-4,7-10,16,21-24H,5-6,11-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WCFZAAIVUMAFIY-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

2-Cyclopropyl-2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic Acid: A Comprehensive Overview

2-Cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, also known by its CAS number 2171760-35-1, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in targeted drug delivery systems and its ability to enhance the bioavailability of therapeutic agents.

The molecular structure of this compound is characterized by a cyclopropyl group attached to a cyclohexane ring, which is further substituted with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its functionality in biological systems. Researchers have recently explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of anticancer agents.

One of the most notable advancements involving this compound is its application in the creation of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release the active drug. By incorporating this compound into prodrug designs, scientists have been able to achieve controlled drug release, reducing side effects and improving therapeutic efficacy. For instance, studies published in 2023 demonstrate how this compound can be used to develop prodrugs that target specific enzymes involved in cancer progression.

In addition to its role in drug delivery, this compound has also been investigated for its potential in vaccine development. Its ability to act as an adjuvant, enhancing the immune response to vaccines, has been explored in recent clinical trials. The results indicate that it could significantly improve the efficacy of vaccines against infectious diseases, particularly those caused by emerging pathogens.

The synthesis of 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent optimizations have focused on reducing reaction times and improving yields, making large-scale production more feasible. These advancements have brought the compound closer to commercialization, particularly in the pharmaceutical industry.

From a pharmacokinetic perspective, this compound exhibits favorable properties such as high solubility and rapid absorption, which are critical for oral drug delivery. Studies conducted in 2023 have shown that it can cross biological membranes efficiently, making it an ideal candidate for drugs targeting systemic diseases. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes minimal off-target interactions, thereby reducing the risk of adverse effects.

In terms of toxicity profile, preliminary studies indicate that this compound has low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have expressed interest in this compound due to its innovative applications and are currently reviewing data submitted for approval under various drug development programs.

The future outlook for CAS 2171760-35-1 is promising, with ongoing research exploring its use in gene therapy and regenerative medicine. Its ability to act as a carrier for nucleic acids has opened new avenues for treating genetic disorders. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique properties and recent research breakthroughs position it as a key player in the development of next-generation therapeutics and vaccines.